Cas no 1076198-18-9 (ortho Gliclazide)

Ortho Gliclazide is a sulfonylurea derivative used primarily in the management of type 2 diabetes mellitus. It functions by stimulating insulin secretion from pancreatic beta cells, thereby improving glycemic control. Key advantages include its selective action on ATP-sensitive potassium channels, which enhances glucose-dependent insulin release and minimizes hypoglycemic risk. Ortho Gliclazide also exhibits antioxidant properties, potentially reducing oxidative stress associated with diabetes. Its modified-release formulation ensures prolonged pharmacokinetic stability, allowing for once-daily dosing and improved patient compliance. The compound demonstrates high bioavailability and low protein binding, contributing to consistent therapeutic effects. It is particularly suitable for patients requiring precise glycemic regulation with a reduced incidence of adverse effects.

ortho Gliclazide structure

Product Name:ortho Gliclazide

CAS No:1076198-18-9

MF:C₁₅H₂₁N₃O₃S

MW:323.41054224968

CID:1060002

PubChem ID:46780435

Update Time:2025-05-28

ortho Gliclazide Chemical and Physical Properties

Names and Identifiers

- ortho Gliclazide
- 1-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-3-(2-methylphenyl)sulfonylurea
- Gliclazide impurity F
- 1-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-3-[(2-methylphenyl)sulphonyl]urea
- N-[[(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)amino]carbonyl]-2-methylbenzenesulfonamide
- STL450903
- 1076198-18-9
- ortho-Gliclazide
- N-(hexahydrocyclopenta[c]pyrrol-2(1H)-ylcarbamoyl)-2-methylbenzenesulfonamide
- ortho Gliclazide (Gliclazide Impurity)
- N-((Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)carbamoyl)-2-methylbenzenesulfonamide
- N-[[(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)amino]carbonyl]-2-methyl benzenesulfonamide
- DTXSID50675626
- 1-(2-methylbenzenesulfonyl)-3-{octahydrocyclopenta[c]pyrrol-2-yl}urea
- N-[(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)carbamoyl]-2-methylbenzene-1-sulfonamide
- 1-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-3-[(2-methylphenyl)sulphonyl]urea; Gliclazide Imp. F (EP); Gliclazide Impurity F
- N-[[(HEXAHYDROCYCLOPENTA [C]PYRROL-2(1H)-YL)AMINO]CARBONYL]-2-METHYL BENZENESULFONAMIDE
- Inchi： 1S/C15H21N3O3S/c1-11-5-2-3-8-14(11)22(20,21)17-15(19)16-18-9-12-6-4-7-13(12)10-18/h2-3,5,8,12-13H,4,6-7,9-10H2,1H3,(H2,16,17,19)
- InChI Key： XLSAYFQNZDWDHT-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C)(NC(NN1CC2CCCC2C1)=O)(=O)=O

Computed Properties

Exact Mass: 323.13000
Monoisotopic Mass: 323.13
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.9A^2
XLogP3: 3

Experimental Properties

Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 160 - 164°C
Solubility: Very slightly soluble (0.12 g/l) (25 º C),
PSA: 90.38000
LogP: 3.24380

ortho Gliclazide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：-20?°C Freezer

ortho Gliclazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP366	Gliclazide impurity F	1076198-18-9	British Pharmacopoeia (BP) Reference Standard		￥2261.2	2022-02-22
TRC	G409880-100mg	ortho Gliclazide	1076198-18-9		100mg	$ 221.00	2023-09-07
TRC	G409880-1g	ortho Gliclazide	1076198-18-9		1g	$ 1669.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	G0326012	ortho Gliclazide	1076198-18-9	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
Chemenu	CM197333-1g	N-((hexahydrocyclopenta[c]pyrrol-2(1H)-yl)carbamoyl)-2-methylbenzenesulfonamide	1076198-18-9	95%	1g	$899	2023-03-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	G0326012		1076198-18-9			￥1556.7	2023-01-14
TRC	G409880-1000mg	ortho Gliclazide	1076198-18-9		1g	$1669.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP366		1076198-18-9		30MG	￥2339.9	2023-01-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	-30mg	Gliclazide impurity F	1076198-18-9		30mg	¥1897.11	2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP366-30mg	Gliclazide impurity F	1076198-18-9		30mg	¥1958.23	2025-01-16